1-(tert-butyl)-3-methyl-4-(p-tolylthio)-1H-pyrazol-5-yl 2-fluorobenzoate

• IUPAC Name: [2-tert-butyl-5-methyl-4-(4-methylphenyl)sulfanylpyrazol-3-yl] 2-fluorobenzoate
• InChI: InChI=1S/C22H23FN2O2S/c1-14-10-12-16(13-11-14)28-19-15(2)24-25(22(3,4)5)20(19)27-21(26)17-8-6-7-9-18(17)23/h6-13H,1-5H3
• InChI Key: JECCSJAWGQOXFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=C(N(N=C2C)C(C)(C)C)OC(=O)C3=CC=CC=C3F
• Molecular Formula: C22H23FN2O2S
• Molecular Weight: 398.5 g/mol

Description

1-(tert-butyl)-3-methyl-4-(p-tolylthio)-1H-pyrazol-5-yl 2-fluorobenzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as TPTB-FB, and it is a pyrazole derivative that has shown promising results in different studies.

Scientific Research Applications

Complexation Properties in Chloroform

The complexation properties of a pyrazolone derivative, closely related to the chemical compound , have been studied in chloroform. It was found to possess improved complexation ability compared to similar derivatives. This property is significant in the extraction and separation processes of trivalent lanthanoids, indicating potential use in chemical separation and purification processes (Atanassova et al., 2014).

Synthesis of Novel Compounds with Antitumor Potential

Research on the synthesis of novel compounds, including derivatives of benzimidazoles which share structural similarities with the given chemical, demonstrated potential antitumor properties. This highlights the chemical's relevance in the development of new therapeutic agents targeting various cancers (Abonía et al., 2011).

Electrical Conductivity in Composites

A study on a related chemical compound involving the synthesis of poly(arylene ether ketone) and its conducting composites with polypyrrole indicated that derivatives of this compound could be used to enhance electrical conductivity in materials. This application is crucial in the field of material science and electrical engineering (Selampinar et al., 1997).

Catalysis in Organic Reactions

A related chemical, tert-butyl perbenzoate, has been used as a substitute in Fujiwara-Moritani reactions, indicating the potential use of the compound as a catalyst in organic synthesis processes. This application is important for the development of new synthetic pathways in organic chemistry (Liu & Hii, 2011).

Synthesis of Heterocyclic Amines

The efficient synthesis of heterocyclic amines, using a process closely related to the chemical , has been reported. This process is significant in the creation of valuable pyrazole derivatives, which have applications in pharmaceutical and chemical industries (Becerra et al., 2021).